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Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for determining the activity of S6 Kinase

(S6K), a critical enzyme in cell growth and proliferation signaling pathways, using the S6
Kinase Substrate Peptide 32. The protocols outlined below are suitable for biochemical

assays, inhibitor screening, and studying the kinetics of S6K.

Introduction
The p70 S6 Kinase (S6K), a member of the AGC family of serine/threonine kinases, is a key

downstream effector of the mTOR signaling pathway.[1][2] It plays a crucial role in regulating

multiple cellular processes including protein synthesis, cell growth, and proliferation.[3][4][5]

Dysregulation of the mTOR/S6K signaling pathway is frequently observed in various diseases,

including cancer and metabolic disorders, making S6K a significant target for drug discovery.[1]

[2]

The S6 Kinase Substrate Peptide 32 is a specific substrate designed for the accurate

measurement of S6K activity.[6] This document provides detailed protocols for both radioactive
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and non-radioactive S6K kinase assays using this peptide substrate.

S6K Signaling Pathway
The activation of S6K is a multi-step process primarily regulated by the mTORC1 complex.

Upon stimulation by growth factors or nutrients, mTORC1 phosphorylates S6K at key residues,

including Threonine 389, which is essential for its full activation.[7][8][9] Another critical

phosphorylation event occurs at Threonine 229 in the activation loop, which is mediated by

PDK1.[8] Once activated, S6K phosphorylates several downstream targets, most notably the

40S ribosomal protein S6 (RPS6), leading to an increase in protein synthesis.[3][7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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